Cas no 90183-44-1 (1,3-Benzenedicarboxylic acid, 4-ethoxy-, 1-methyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, 4-ethoxy-, 1-methyl ester
• CAS No: 90183-44-1
• MF: C₁₁H₁₁O₅
• MW: 223.202043771744
• CID: 792199
• PubChem ID: 71429795
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, 4-ethoxy-, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 4-ethoxy-, 1-methyl ester
• 2-ethoxy-5-methoxycarbonylbenzoate
• 90183-44-1
• 2-Ethoxy-5-(methoxycarbonyl)benzoate
• DTXSID20848461

• Inchi： 1S/C11H12O5/c1-3-16-9-5-4-7(11(14)15-2)6-8(9)10(12)13/h4-6H,3H2,1-2H3,(H,12,13)/p-1
• InChI Key： RHWXPEWZLGDVGS-UHFFFAOYSA-M
• SMILES： O(CC)C1C=CC(C(=O)OC)=CC=1C(=O)[O-]

Computed Properties

• Exact Mass: 223.06064845g/mol
• Monoisotopic Mass: 223.06064845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.7Ų